Cas no 200959-09-7 (1,3-Benzodioxol-5-ol, 2-methyl-)

• Product Name: 1,3-Benzodioxol-5-ol, 2-methyl-
• CAS No: 200959-09-7
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 240806
• PubChem ID: 71435850
• Update Time: 2025-04-19

1,3-Benzodioxol-5-ol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol, 2-methyl-
• 1,3-Benzodioxol-5-ol,2-methyl-
• 200959-09-7
• SCHEMBL17818426

• Inchi： 1S/C8H8O3/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-5,9H,1H3
• InChI Key： PZDFTGQHJLCOMS-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OC1C)O

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles